Cas no 16490-02-1 (Pyrimidine-4,6-dicarboxylic acid)

Pyrimidine-4,6-dicarboxylic acid is a heterocyclic organic compound featuring two carboxyl groups at the 4 and 6 positions of the pyrimidine ring. This structure imparts versatility as a building block in medicinal chemistry, coordination chemistry, and materials science. Its dicarboxylic functionality enables chelation with metal ions, making it useful in synthesizing metal-organic frameworks (MOFs) or catalysts. The compound also serves as a precursor for derivatives with potential biological activity, particularly in pharmaceutical research. Its rigid aromatic core and bifunctional reactivity facilitate controlled modifications, enhancing its utility in designing complex molecular architectures. High purity grades ensure reproducibility in research and industrial applications.
Pyrimidine-4,6-dicarboxylic acid structure
16490-02-1 structure
Product Name:Pyrimidine-4,6-dicarboxylic acid
CAS No:16490-02-1
MF:C6H4N2O4
MW:168.106961250305
MDL:MFCD00006800
CID:230635
PubChem ID:239360
Update Time:2025-06-07

Pyrimidine-4,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine-4,6-dicarboxylic acid
    • 4,6-PYRIMIDINE DICARBOXYLIC ACID
    • PYRIMIDINE‐4,6‐DICARBOXYLIC ACID
    • NSC 44347
    • 4,6-Pyrimidinedicarboxylic acid
    • NSC44347
    • pyrimidine analogue, 8
    • PubChem20732
    • BDBM26120
    • XIEOKRXVAACBHI-UHFFFAOYSA-N
    • FCH922245
    • LS20885
    • PB12088
    • AB0070320
    • AX8211631
    • ST24031584
    • Z3392
    • Q-3
    • A852463
    • SY020662
    • EN300-309227
    • AC-28224
    • CS-0045801
    • 16490-02-1
    • MFCD00094473
    • AKOS006343300
    • pyrimidine-4,6-dicarboxylicacid
    • AMY15814
    • GS-5782
    • CHEMBL486163
    • J-650346
    • DTXSID50286236
    • Brilacidin Intermediates
    • SCHEMBL71141
    • NSC-44347
    • MDL： MFCD00006800
    • Inchi： 1S/C6H4N2O4/c9-5(10)3-1-4(6(11)12)8-2-7-3/h1-2H,(H,9,10)(H,11,12)
    • InChI Key： XIEOKRXVAACBHI-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(C(=O)O)N=CN=1)=O

Computed Properties

  • Exact Mass: 168.01700
  • Monoisotopic Mass: 168.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 100
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.665±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 238-240 ºC
  • Boiling Point: 497.4°C at 760 mmHg
  • Flash Point: 254.6°C
  • Refractive Index: 1.638
  • Solubility: Dissolution (82 g/l) (25 º C),
  • PSA: 100.38000
  • LogP: -0.12700

Pyrimidine-4,6-dicarboxylic acid Security Information

Pyrimidine-4,6-dicarboxylic acid Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Pyrimidine-4,6-dicarboxylic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:16490-02-1)4,6-PYRIMIDINE DICARBOXYLIC ACID
Order Number:sfd11250
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:16490-02-1)4,6-PYRIMIDINE DICARBOXYLIC ACID
sfd11250
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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